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Compound of Interest

Compound Name: 2,5-Dinitrobenzoic acid

Cat. No.: B146384 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and procedural steps for the safe handling and

disposal of 2,5-Dinitrobenzoic acid.

Important Note: Specific disposal guidelines for 2,5-Dinitrobenzoic acid (CAS No. 610-28-6)

are not readily available in public safety documents. The following procedures are based on

general best practices for hazardous chemical waste disposal and information available for the

closely related isomer, 3,5-Dinitrobenzoic acid. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor for

specific guidance.

Immediate Safety and Handling Precautions
Before handling 2,5-Dinitrobenzoic acid, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Work in a well-

ventilated area, such as a chemical fume hood, to avoid inhalation of dust.[1]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2,5-Dinitrobenzoic acid is through

an approved and licensed waste disposal company.[2]

1. Waste Identification and Segregation:
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Solid Waste: Collect any unused or expired 2,5-Dinitrobenzoic acid, as well as materials

grossly contaminated with the solid chemical (e.g., weighing papers, contaminated gloves),

in a designated, clearly labeled, and sealable hazardous waste container.

Liquid Waste: Solutions containing 2,5-Dinitrobenzoic acid should be collected in a

separate, labeled, and sealed container intended for hazardous liquid waste. Do not mix with

other waste streams unless explicitly permitted by your institution's waste management plan.

Contaminated Labware: Glassware and other equipment that have been in contact with 2,5-
Dinitrobenzoic acid should be decontaminated. If this is not feasible, they must be

disposed of as hazardous waste.

2. Spill Management:

In case of a spill, evacuate all non-essential personnel from the area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, cover the spill with a non-combustible absorbent material like

sand or earth.

Carefully sweep the absorbed material into a suitable, labeled container for disposal.[2][3]

Avoid generating dust.[2]

Prevent the spilled material from entering drains or waterways.

Decontaminate the spill area thoroughly.

3. Arranging for Disposal:

Contact your institution's EHS office or a certified waste disposal contractor to arrange for

the pickup and disposal of the collected waste.

Ensure all containers are properly labeled with the chemical name and associated hazards.

Follow all local, state, and federal regulations regarding hazardous waste disposal.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA16502&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC153195000&productDescription=3+5-DINITROBENZOIC+ACID+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA16502&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-252063.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data and Hazard Information
While specific quantitative hazard data for 2,5-Dinitrobenzoic acid is limited, the data for its

isomer, 3,5-Dinitrobenzoic acid, can serve as a reference for its potential hazards. This

information should be used to inform safe handling and disposal practices, with the

understanding that it pertains to a related but distinct compound.

Property
Value (for 3,5-
Dinitrobenzoic acid)

Source

Molecular Formula C₇H₄N₂O₆

Molecular Weight 212.12 g/mol

Hazard Classifications

Acute toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific target organ toxicity —

single exposure (Category 3),

May cause long-lasting harmful

effects to aquatic life.

[1][2]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H413:

May cause long lasting harmful

effects to aquatic life.

[1]

Experimental Protocols: General Chemical Waste
Disposal
The disposal of any laboratory chemical should follow a structured protocol to ensure safety

and compliance.

Characterization: Identify the chemical waste and its hazards. Review the Safety Data Sheet

(SDS) if available.
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Segregation: Keep different classes of chemical waste separate. For example, do not mix

acids, bases, flammables, and oxidizers.

Containment: Use appropriate, sealed, and clearly labeled waste containers.

Storage: Store waste in a designated, well-ventilated, and secure area, away from

incompatible materials.

Documentation: Maintain a log of the waste generated.

Disposal: Arrange for collection by a licensed hazardous waste disposal service.

Below is a diagram illustrating the general workflow for chemical waste disposal.
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Chemical Waste Disposal Workflow

Identify Waste Chemical
(2,5-Dinitrobenzoic acid)

Consult Safety Data Sheet (SDS)
and Institutional Guidelines

Segregate Waste
(Solid, Liquid, Sharps)

Select Appropriate &
Labeled Waste Container

Store in Designated
Waste Accumulation Area

Contact EHS or Licensed
Waste Disposal Contractor

Proper Disposal via
Incineration or Other

Approved Method

Click to download full resolution via product page

General workflow for the disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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